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Compound of Interest

Compound Name: 4-Amino-6-chloronicotinic acid

Cat. No.: B1287174

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 4-Amino-6-chloronicotinic acid in organic
solvents. Despite a comprehensive search of scientific literature and chemical databases,
specific quantitative solubility data for this compound in various organic solvents is not readily
available in the public domain. This underscores a gap in the existing chemical literature.

In light of this, this document provides a detailed, standardized experimental protocol for
determining the solubility of 4-Amino-6-chloronicotinic acid. Adherence to such a protocol is
essential for generating reliable and reproducible data, which is critical for applications in drug
development, process chemistry, and analytical science. Additionally, this guide includes known
physicochemical properties of the target compound and qualitative solubility information for a
structurally related compound, 6-Chloronicotinic acid, to offer some preliminary insights.

Physicochemical Properties of 4-Amino-6-
chloronicotinic Acid

A summary of the available physicochemical properties for 4-Amino-6-chloronicotinic acid is
presented below. This information is fundamental for the design of solubility studies.
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Property Value Source
CAS Number 1060811-65-5 [11[2]
Molecular Formula CeHsCIN20:2 [2]
Molecular Weight 172.57 g/mol [1]
Appearance Purity >95% [2]

Quantitative Solubility Data

As of the date of this guide, specific quantitative solubility data (e.g., in mg/mL or g/100mL) for
4-Amino-6-chloronicotinic acid in common organic solvents such as methanol, ethanol,
DMSO, acetone, etc., has not been found in published literature. The absence of this data
necessitates experimental determination to guide formulation, purification, and analytical
method development.

For context, a structurally similar compound, 6-Chloronicotinic acid, is reported to be soluble in
ethanol, methanol, and DMSO.[3] This suggests that 4-Amino-6-chloronicotinic acid may
also exhibit solubility in polar protic and polar aprotic solvents. However, the presence of the
amino group at the 4-position will influence its polarity and hydrogen bonding capacity, leading
to different solubility characteristics compared to 6-Chloronicotinic acid.

Experimental Protocol for Solubility Determination

To address the lack of available data, the following section provides a detailed experimental
protocol for determining the solubility of 4-Amino-6-chloronicotinic acid. The equilibrium
solubility method, often referred to as the shake-flask method, is a widely accepted technique
for this purpose.

Objective

To determine the equilibrium solubility of 4-Amino-6-chloronicotinic acid in a selection of
organic solvents at a specified temperature (e.g., 25 °C and/or 37 °C).

Materials

e 4-Amino-6-chloronicotinic acid (high purity)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/TW/zh/substance/bbe4amino6chloronicotinicacid172571060811655
http://www.allbiopharm.com/product/n/AF18555?l=en_US
http://www.allbiopharm.com/product/n/AF18555?l=en_US
https://www.sigmaaldrich.com/TW/zh/substance/bbe4amino6chloronicotinicacid172571060811655
http://www.allbiopharm.com/product/n/AF18555?l=en_US
https://www.benchchem.com/product/b1287174?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4707499.htm
https://www.benchchem.com/product/b1287174?utm_src=pdf-body
https://www.benchchem.com/product/b1287174?utm_src=pdf-body
https://www.benchchem.com/product/b1287174?utm_src=pdf-body
https://www.benchchem.com/product/b1287174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Selected organic solvents (e.g., methanol, ethanol, isopropanol, acetone, acetonitrile,
dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF))

Scintillation vials or screw-cap test tubes

Thermostatically controlled shaker or incubator

Analytical balance

Syringe filters (e.g., 0.22 um or 0.45 um, solvent-compatible)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure

Preparation of Standard Solutions: Prepare a series of standard solutions of 4-Amino-6-
chloronicotinic acid of known concentrations in the chosen solvent to generate a
calibration curve.

Sample Preparation: Add an excess amount of 4-Amino-6-chloronicotinic acid to a vial
containing a known volume (e.g., 2 mL) of the selected organic solvent. The presence of
undissolved solid is crucial to ensure that a saturated solution is achieved.

Equilibration: Seal the vials tightly and place them in a thermostatically controlled shaker set
at the desired temperature. Agitate the samples for a predetermined period (typically 24 to
72 hours) to allow the system to reach equilibrium. A preliminary study can determine the
time required to reach equilibrium.

Sample Collection and Filtration: After equilibration, allow the vials to stand undisturbed at
the set temperature for a short period to let the excess solid settle. Carefully withdraw a
sample of the supernatant using a syringe and immediately filter it through a solvent-
compatible syringe filter to remove any undissolved particles.

Dilution: Accurately dilute the filtered supernatant with the same solvent to a concentration
that falls within the linear range of the analytical method.
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o Quantification: Analyze the diluted samples using a validated analytical method, such as
HPLC or UV-Vis spectrophotometry.

o Calculation: Determine the concentration of 4-Amino-6-chloronicotinic acid in the
saturated solution from the calibration curve, taking into account the dilution factor. The
solubility is typically expressed in mg/mL or mol/L.

Logical Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of 4-Amino-6-chloronicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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